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Compound of Interest

4-Nitrophenyl a-D-
Compound Name:
glucopyranoside

Cat. No.: B014247

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation, storage, and handling of 4-
Nitrophenyl a-D-glucopyranoside (pNPG) stock solutions. pNPG is a widely used chromogenic
substrate for the determination of a-glucosidase activity.[1][2][3][4][5] Accurate preparation of
the stock solution is critical for obtaining reliable and reproducible results in enzymatic assays.

Physicochemical and Solubility Data

Proper solvent selection is crucial for preparing a stable stock solution. The solubility of 4-
Nitrophenyl a-D-glucopyranoside in various common laboratory solvents is summarized below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b014247?utm_src=pdf-interest
https://www.medchemexpress.com/4-nitrophenyl-a-d-glucopyranoside.html
https://www.caymanchem.com/product/35218/4-nitrophenyl-alpha-d-glucopyranoside
https://www.biosynth.com/p/N-4350/3767-28-0-4-nitrophenyl-alpha-d-glucopyranoside
https://www.goldbio.com/products/4-nitrophenyl-a-d-glucopyranoside
https://www.gbiosciences.com/Bioassays/Enzyme-Substrates/4-Nitrophenyl-alpha-D-glucopyranoside
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Solvent Solubility Notes
Sonication may be required to
fully dissolve the compound.[1]
11.67 mg/mL (38.74 mM)[1]; o
Water A 4 mM stock solution is
10 mg/mL; 50 mg/mL[6] ]
commonly prepared in
deionized water.
Sonication may be needed.[1]
DMSO 50 mg/mL (165.98 mM)[1]; 10 It is important to use newly
mg/mL[2] opened, hygroscopic DMSO
for best results.[1]
DMF 10 mg/mL
Slightly soluble[2]; Soluble in
Ethanol
warm ethanol[7][8]
Methanol 20 mg/mL
PBS (pH 7.2) 0.3 mg/mL

Experimental Protocol: Preparation of a 10 mM
PNPG Stock Solution in Water

This protocol describes the preparation of a 10 mM aqueous stock solution of 4-Nitrophenyl a-

D-glucopyranoside.

Materials:

Vortex mixer

Sonicator (optional)

High-purity, deionized or distilled water

Sterile microcentrifuge tubes or vials for aliquoting

4-Nitrophenyl a-D-glucopyranoside (Molecular Weight: 301.25 g/mol )[1]
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e 0.22 um sterile filter (optional, for aqueous solutions)
Procedure:

o Calculate the required mass: To prepare 10 mL of a 10 mM stock solution, calculate the
mass of pNPG needed:

o Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass = 0.010 mol/L x 0.010 L x 301.25 g/mol = 0.030125 g (or 30.125 mg)

» Weigh the pNPG: Carefully weigh out 30.125 mg of 4-Nitrophenyl a-D-glucopyranoside
powder using an analytical balance.

¢ Dissolution:

o

Transfer the weighed pNPG to a 15 mL conical tube or a suitable flask.

[¢]

Add a small volume of high-purity water (e.g., 5 mL) to the tube.

[¢]

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

[e]

If the compound does not fully dissolve, sonicate the solution for 5-10 minutes.[1]

o

Once dissolved, add water to bring the final volume to 10 mL.

 Sterilization (Optional): If the stock solution is prepared in water or buffer for use in sterile
applications, it can be filter-sterilized using a 0.22 pum syringe filter.[1]

» Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots (e.g., 100 puL or 500 pL) in
sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can
degrade the compound.[1]

o Clearly label the aliquots with the compound name, concentration, and date of
preparation.
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o Store the aliquots protected from light.[4] Recommended storage temperatures are:
= -20°C for short to medium-term storage (up to 3 months).

» -80°C for long-term storage (up to 6 months).[1]

Workflow for pPNPG Stock Solution Preparation
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Figure 1. Workflow for Preparing 4-Nitrophenyl a-D-glucopyranoside Stock Solution

Click to download full resolution via product page

Caption: Figure 1. A flowchart illustrating the key steps for the preparation and storage of a 4-
Nitrophenyl a-D-glucopyranoside stock solution.
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Application: Use in a-Glucosidase Assays

4-Nitrophenyl a-D-glucopyranoside is a chromogenic substrate used to measure the activity of
a-glucosidases.[1][2] The enzyme cleaves the substrate, releasing p-nitrophenol, which is a
yellow-colored product that can be quantified by measuring its absorbance at approximately
405 nm.[2] The prepared stock solution is typically diluted to a final working concentration in the
assay buffer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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